Cas no 2171285-86-0 ((3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}hexanoic acid)

• Product Name: (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}hexanoic acid
• CAS No: 2171285-86-0
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 5899011
• PubChem ID: 165737113
• Update Time: 2025-05-24

(3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}hexanoic acid
• 2171285-86-0
• EN300-1581395
• (3S)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid

• Inchi： 1S/C26H28N4O5/c1-2-7-17(12-25(32)33)28-24(31)15-30-14-18(13-27-30)29-26(34)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,13-14,17,23H,2,7,12,15-16H2,1H3,(H,28,31)(H,29,34)(H,32,33)/t17-/m0/s1
• InChI Key： AZIFRXOHPMGMBY-KRWDZBQOSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}hexanoic acid

(3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}hexanoic Acid

The compound with CAS No 2171285-86-0, named as (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}hexanoic acid, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrazole ring, and a hexanoic acid backbone. The presence of these functional groups makes it a versatile building block for various biochemical applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during synthesis. This feature is particularly advantageous in multi-step synthesis workflows where selective protection and deprotection are essential.

The pyrazole ring, another key structural element, contributes to the molecule's stability and bioavailability. Pyrazoles are known for their ability to form hydrogen bonds and participate in π–π interactions, making them valuable in drug design for targeting specific biological receptors. The stereochemistry at the 3rd position of the hexanoic acid backbone further enhances the compound's specificity and selectivity in biological systems.

Emerging research has highlighted the potential of this compound in the development of novel therapeutic agents. For instance, studies have demonstrated its ability to modulate enzyme activity and inhibit key pathological processes associated with neurodegenerative diseases. The integration of this compound into drug discovery pipelines has opened new avenues for exploring its efficacy in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, this compound has found utility in analytical chemistry as a chiral resolving agent. Its unique stereochemical properties make it an effective tool for separating enantiomers in complex mixtures, which is critical in ensuring the purity and quality of pharmaceutical products.

The synthesis of this compound involves a series of carefully optimized steps, including Fmoc protection, pyrazole formation, and stereoselective alkylation. These steps require meticulous control over reaction conditions to ensure high yields and product quality. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

Looking ahead, ongoing research is focused on enhancing the bioavailability and pharmacokinetic properties of this compound. Innovations in drug delivery systems, such as lipid nanoparticles and micellar formulations, are being explored to improve its absorption and distribution within the body. These advancements hold promise for translating this compound into clinically relevant treatments.

In conclusion, (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}hexanoic acid represents a groundbreaking molecule with multifaceted applications in chemistry and medicine. Its intricate structure, combined with cutting-edge synthetic methodologies and emerging therapeutic insights, positions it as a key player in advancing scientific innovation.